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Compound of Interest

Compound Name: Fluorine perchlorate
CAS No.: 10049-03-3
Cat. No.: B12752894
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

WARNING: Perchloryl fluoride (FCIOa) is a hazardous material that is toxic, a powerful oxidizer,
and highly reactive.[1] It should only be handled by trained personnel in a controlled laboratory
setting. A thorough understanding of the associated hazards and strict adherence to safety
protocols are imperative.

Hazard Summary

Perchloryl fluoride is a colorless gas with a sweet odor.[2][3] It is nonflammable but will support
combustion.[4][5] The primary routes of exposure are inhalation and skin contact.[4] It is
classified as fatal if inhaled.[3][5]

Health Effects:

 Inhalation: Can cause irritation to the nose, throat, and lungs, leading to coughing and
shortness of breath.[4] Higher exposures may result in pulmonary edema, a medical
emergency.[4]
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o Skin Contact: Can cause irritation and burns.[4] Direct contact with the liquid form can cause

frostbite.[4][6]

o Eye Contact: Can cause irritation and burns.[4] Direct contact with the liquid can cause

frostbite.[3][6]

Physical and Chemical Properties

Property Value
CAS Number 7616-94-6
Molecular Formula CIFOs

Molecular Weight

102.5 g/mol [2]

Boiling Point

-52°F (-46.7°C)[2]

Freezing Point

-234°F (-147.8°C)[2]

Vapor Pressure

10.5 atm at 21.1°C[2]

Vapor Density

3.64 (Air = 1)[2]

Solubility in Water

0.06 g/100 mL at 20°C[3]

Exposure Limits

Organization TWA STEL IDLH

ACGIH (TLV) 3 ppmI[5] 6 ppm[5]

NIOSH (REL) 100 ppm([2][4]
OSHA (PEL) 3 ppm

TWA: Time-Weighted Average STEL: Short-Term Exposure Limit IDLH: Immediately

Dangerous to Life or Health

Handling and Storage Protocols

4.1 Engineering Controls:
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 All work with perchloryl fluoride must be conducted in a properly functioning chemical fume
hood.

e Use a continuous monitoring system with an audible alarm for leak detection.
e Ensure adequate ventilation to keep concentrations below exposure limits.[5]
4.2 Personal Protective Equipment (PPE):

o Respiratory Protection: For exposures over 3 ppm, a NIOSH-approved supplied-air
respirator with a full facepiece operated in a pressure-demand or other positive-pressure
mode is required.[4] For potential exposures above 100 ppm, a NIOSH-approved self-
contained breathing apparatus (SCBA) with a full facepiece is necessary.[4]

e Hand Protection: Wear cold-insulating gloves.[5]
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[5]

o Skin and Body Protection: Wear a lab coat, and consider a chemical-resistant apron and
boots. For significant exposure risks, a full-body chemical-resistant suit may be required.

4.3 Storage:
o Store cylinders in a cool, dry, well-ventilated, fireproof area.[5]
e Protect cylinders from physical damage and secure them in an upright position.

o Store away from combustible materials, reducing agents, organic compounds, alcohols,
amines, and finely divided metals.[4] Violent reactions can occur with these substances.[4]

o Perchloryl fluoride attacks some forms of plastic, rubber, and coatings; ensure storage
containers and tubing are compatible.[5]

Experimental Protocols

5.1 General Handling Procedure:
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e Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly. Have emergency equipment, including a safety shower and
eyewash station, readily accessible.

e Cylinder Connection: Secure the perchloryl fluoride cylinder. Use regulators and tubing
specifically designed for corrosive gases.

o Flow Control: Slowly open the cylinder valve. Do not exceed the recommended flow rate for
the specific experiment.

e Reaction: Conduct the experiment within the fume hood, with the sash at the lowest practical
height.

o Shutdown: After the experiment, close the cylinder valve completely. Purge the lines with an
inert gas (e.g., nitrogen or argon).

o Disconnection: Once the lines are purged and pressure is released, disconnect the
apparatus.

Emergency Procedures

6.1 Spills and Leaks:

o Evacuate: Immediately evacuate all non-essential personnel from the area.[4]

o Ventilate: Increase ventilation to the area to disperse the gas.[4]

o Stop the Flow: If it can be done without risk, stop the flow of gas.[4]

 Isolate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions.[6]

o Containment: For a liquid leak, if possible, turn the leaking container so that gas escapes
rather than liquid.[6] Do not direct water at the spill or source of the leak.[6]

6.2 Fire:

o Perchloryl fluoride is not flammable but is a strong oxidizer and will support combustion.[4][5]
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« In case of a fire involving perchloryl fluoride, do not use dry chemical, COz2, or halon
extinguishers.[4] Flood with water if necessary.[4]

o Use a water spray to keep fire-exposed containers cool to prevent them from rupturing.[4][5]
» Firefighters must wear full protective clothing and self-contained breathing apparatus.[5]
6.3 First Aid:

 Inhalation: Remove the person to fresh air.[5] If breathing has stopped, begin rescue
breathing. Seek immediate medical attention.[4] Medical observation for 24 to 48 hours is
recommended as pulmonary edema may be delayed.[4]

o Skin Contact: For liquid contact, treat for frostbite.[4] Do NOT rub the affected area.[6]
Immediately wash the affected area with plenty of soap and water.[4] Remove contaminated
clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[6] Seek immediate medical attention.[3]

Ingestion: Not a likely route of exposure for a gas.

Visualized Protocols
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Preparation

Don Personal Protective Equipment (PPE)

Verify Fume Hood Functionality

Ensure Emergency Equipment is Accessible

Gas Handling

Secure Cylinder and Connect Regulator

Slowly Open Cylinder Valve

Conduct Experiment in Fume Hood

Close Cylinder Valve and Purge Lines

Disconnect Apparatus

Post-Prpcedure

Decontaminate Work Area

:

Properly Store Cylinder

:

Dispose of Waste
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Emergency Event

Spill or L: ’ak Fire v Personal Exposure

A/

| SVETEVWACEY Evacuate and Call for Help Remove to Fresh Air (Inhalation) Flush with Water (Skin/Eye)

A4

Ventilate and Stop Flow (if safe)

Use Water Spray to Cool Cylinders Seek Immediate Medical Attention

A4

Isolate Area Do Not Use CO2 or Dry Chemical Extinguishers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12752894/docs#application-notes-and-protocols-for-
handling-perchloryl-fluoride-fclo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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